Cas no 597563-39-8 (4-(methylsulfonylmethyl)piperidine;hydrochloride)

• Product Name: 4-(methylsulfonylmethyl)piperidine;hydrochloride
• CAS No: 597563-39-8
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• MDL: MFCD12028435
• CID: 1083123
• PubChem ID: 46737055
• Update Time: 2025-06-13

4-(methylsulfonylmethyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonylmethyl)piperidine
• 4-[(METHYLSULFONYL)METHYL]PIPERIDINE HYDROCHLORIDE
• 4-Methanesulfonylmethyl-piperidine HCL
• 4-(methanesulfonylmethyl)piperidine hydrochloride
• 4-methanesulfonylmethyl-piperidine hydrochloride
• AG-L-23782
• CTK5B0457
• F2167-0282
• FT-0679656
• SureCN1902054
• 4-(methylsulfonylmethyl)piperidine;hydrochloride
• DTXSID80673953
• Z1954803302
• WFVLDWXGAGSFCJ-UHFFFAOYSA-N
• 4-((Methylsulfonyl)methyl)piperidine HCl
• DB-072692
• 597563-39-8
• 4-[(Methanesulfonyl)methyl]piperidine--hydrogen chloride (1/1)
• CS-0433969
• EN300-140493
• SB13935
• AKOS015849428
• MFCD12028435
• SCHEMBL1902054
• D84324
• DS-9033
• 4-((Methylsulfonyl)methyl)piperidine hydrochloride

• MDL： MFCD12028435
• Inchi： 1S/C7H15NO2S.ClH/c1-11(9,10)6-7-2-4-8-5-3-7;/h7-8H,2-6H2,1H3;1H
• InChI Key： WFVLDWXGAGSFCJ-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 213.0590276g/mol
• Monoisotopic Mass: 213.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

4-(methylsulfonylmethyl)piperidine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(methylsulfonylmethyl)piperidine;hydrochloride

Comprehensive Overview of 4-(Methylsulfonylmethyl)piperidine Hydrochloride (CAS No. 597563-39-8)

4-(Methylsulfonylmethyl)piperidine hydrochloride (CAS No. 597563-39-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its methylsulfonylmethyl functional group, is widely utilized in drug discovery and development due to its unique structural properties. Researchers and industry professionals frequently search for terms like "piperidine derivatives in drug synthesis" or "sulfonylmethyl compounds applications", reflecting the growing interest in this compound's potential.

The molecular structure of 4-(methylsulfonylmethyl)piperidine hydrochloride combines a piperidine ring with a methylsulfonylmethyl substituent, making it a valuable intermediate in medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of such building blocks. Common search queries like "how to synthesize piperidine derivatives" or "role of sulfonyl groups in pharmacology" demonstrate the compound's relevance in modern research.

From a synthetic chemistry perspective, CAS 597563-39-8 offers versatility in creating more complex molecules. Its hydrochloride salt form enhances stability and solubility, addressing frequent researcher concerns about "compound solubility in drug formulation". The methylsulfonylmethyl moiety is particularly interesting for its potential in modulating pharmacokinetic properties, a topic often explored in searches for "improving drug bioavailability".

In the context of green chemistry initiatives, there's growing interest in sustainable synthesis methods for compounds like 4-(methylsulfonylmethyl)piperidine hydrochloride. Search trends show increasing queries about "environmentally friendly synthesis routes" and "catalytic approaches to piperidine derivatives". This aligns with the pharmaceutical industry's focus on reducing environmental impact while maintaining compound quality.

The analytical characterization of 597563-39-8 involves advanced techniques such as NMR spectroscopy and mass spectrometry, topics frequently searched by quality control professionals. The compound's purity is crucial for research applications, as indicated by common queries about "HPLC methods for piperidine analysis" and "spectroscopic identification of sulfonyl compounds".

Recent publications have explored the potential of 4-(methylsulfonylmethyl)piperidine hydrochloride in addressing current challenges in central nervous system drug development. This connects with popular search terms like "blood-brain barrier permeable compounds" and "neuropharmaceutical intermediates". The compound's structural features make it particularly interesting for researchers investigating neurological targets.

From a regulatory standpoint, proper handling and documentation of CAS 597563-39-8 is essential, though it doesn't fall under restricted categories. Laboratory professionals often search for "safe handling of research chemicals" and "storage conditions for hydrochloride salts", emphasizing the importance of proper material management in research settings.

The commercial availability of 4-(methylsulfonylmethyl)piperidine hydrochloride has increased in response to growing demand from contract research organizations and academic laboratories. Market analysis reveals search trends for "bulk suppliers of research chemicals" and "custom synthesis of pharmaceutical intermediates", reflecting the compound's importance in the research supply chain.

Future research directions for 597563-39-8 may explore its potential in targeted drug delivery systems and bioconjugation chemistry, areas generating significant search interest as "next-generation drug modalities" gain prominence. The compound's versatility ensures its continued relevance in evolving pharmaceutical research paradigms.